Cas no 110483-06-2 (5-Hexyne-1,4-diamine,2,2-difluoro-)

• Product Name: 5-Hexyne-1,4-diamine,2,2-difluoro-
• CAS No: 110483-06-2
• MF: C₆H₁₀F₂N₂
• MW: 148.153808116913
• CID: 214468
• PubChem ID: 194864
• Update Time: 2025-04-19

5-Hexyne-1,4-diamine,2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyne-1,4-diamine,2,2-difluoro-
• 2,2-difluoro-5-hexyne-1,4-diamine
• 2,2-difluorohex-5-yne-1,4-diamine
• 110483-06-2
• SCHEMBL5004447
• QSJHCTOZEMYUJJ-UHFFFAOYSA-N
• DTXSID80911706
• AKOS006361114
• CHEMBL1178865

• Inchi： 1S/C6H10F2N2/c1-2-5(10)3-6(7,8)4-9/h1,5H,3-4,9-10H2
• InChI Key： QSJHCTOZEMYUJJ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(C#C)N)F

Computed Properties

• Exact Mass: 148.0813
• Monoisotopic Mass: 148.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 240.5°Cat760mmHg
• Flash Point: 104.9°C
• Refractive Index: 1.45
• PSA: 52.04